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Compound of Interest

Compound Name: 2-Allylcyclohexanone

Cat. No.: B1266257 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Allylcyclohexanone
(CAS No. 94-66-6), a versatile intermediate in chemical synthesis. Adherence to these

guidelines is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties
2-Allylcyclohexanone is a combustible liquid that is colorless to pale yellow with a distinct,

sweet, and floral odor.[1] It is soluble in organic solvents but has limited solubility in water.[1][2]

Table 1: Physical and Chemical Properties of 2-Allylcyclohexanone
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Property Value Reference

Molecular Formula C₉H₁₄O [1][3][4]

Molecular Weight 138.21 g/mol [3][4]

Appearance Colorless to pale yellow liquid [1][2]

Boiling Point 94 °C at 23 mmHg [3][5]

195-197 °C (approx.) [2]

Density 0.927 g/mL at 25 °C [3][5]

0.94 g/mL (approx.) [2]

Refractive Index n20/D 1.469 [3]

Flash Point 113 °C (235.4 °F) - closed cup [3]

Water Solubility Insoluble [2]

Storage Temperature 0-10°C [2]

Hazard Identification and Classification
2-Allylcyclohexanone is classified as a hazardous substance. It is harmful if swallowed,

inhaled, or in contact with skin.[2][3][4] It causes skin and serious eye irritation and may cause

respiratory irritation.[2][3][4]

Table 2: GHS Hazard Classification for 2-Allylcyclohexanone
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation

Source:[2][3][4]

Signal Word: Warning[2][3]

Handling and Storage Precautions
3.1. Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles or a face shield.[3]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

Respiratory Protection: Use a dust mask type N95 (US) or a suitable respirator if ventilation

is inadequate.[3]

Body Protection: Wear a lab coat or other protective clothing.

3.2. Safe Handling Procedures

Avoid breathing vapors or mist.[6]

Avoid contact with skin and eyes.
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Use only in a well-ventilated area or under a chemical fume hood.[6]

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke in areas where this chemical is handled or stored.[2]

Keep away from heat, sparks, open flames, and hot surfaces.[6]

Take precautionary measures against static discharge.[6]

3.3. Storage Conditions

Store in a cool, dry, and well-ventilated place.[2]

Keep the container tightly closed.[6]

Store locked up.[6]

Storage class code: 10 - Combustible liquids.[3]

Emergency Procedures
4.1. First Aid Measures

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.

[2]

If on Skin: Wash with plenty of water. Call a POISON CENTER or doctor/physician if you feel

unwell. Take off contaminated clothing and wash it before reuse.[2]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.[6]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[3]

4.2. Firefighting Measures

Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam.[6]
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Unsuitable Extinguishing Media: Do not use a heavy water stream.

Specific Hazards: Combustible liquid. Vapors may form explosive mixtures with air.

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

4.3. Accidental Release Measures

Personal Precautions: Ensure adequate ventilation. Use personal protective equipment.

Avoid breathing vapors, mist, or gas. Remove all sources of ignition.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Absorb with liquid-binding material (sand, diatomite, acid binders,

universal binders, sawdust). Dispose of contaminated material as waste according to item

13.

Experimental Protocol: Flash Point Determination
(Closed-Cup Method)
This protocol outlines the general steps for determining the flash point of 2-
Allylcyclohexanone using a closed-cup tester. This is a critical safety parameter for

combustible liquids.

Objective: To determine the lowest temperature at which the vapors of 2-Allylcyclohexanone
will ignite when an ignition source is introduced.

Materials:

2-Allylcyclohexanone sample

Pensky-Martens closed-cup flash point tester

Thermometer

Ignition source (e.g., gas flame or electric igniter)
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Stirrer

Procedure:

Apparatus Setup:

Ensure the tester is clean and dry.

Place the tester on a level, stable surface in a draft-free area.

Insert the thermometer into the lid of the test cup.

Sample Preparation:

Pour the 2-Allylcyclohexanone sample into the test cup to the marked filling line.

Place the lid on the cup, ensuring a tight seal.

Heating and Stirring:

Begin heating the sample at a slow, constant rate (typically 5-6°C/min).

Start the stirrer and maintain a constant stirring speed.

Application of Ignition Source:

When the sample temperature is approximately 10-15°C below the expected flash point

(113°C), apply the ignition source.

Open the shutter to introduce the ignition source into the vapor space of the cup for

approximately 1 second, then extinguish and close the shutter.

Observe for a flash inside the cup.

Determining the Flash Point:

Repeat the application of the ignition source at 1°C intervals as the temperature rises.

The flash point is the lowest temperature at which a distinct flash is observed.
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Record the barometric pressure at the time of the test.

Post-Test:

Turn off the heater and allow the apparatus to cool completely.

Clean the test cup and lid thoroughly with an appropriate solvent.

Safety Precautions during the experiment:

Perform the test in a well-ventilated area or under a fume hood.

Keep a fire extinguisher readily available.

Wear appropriate PPE, including safety glasses and gloves.

Visualized Safety Workflow
The following diagram illustrates the logical workflow for the safe handling of 2-
Allylcyclohexanone, from initial assessment to emergency response.
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Spill Response
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First Aid for Exposure
(Rinse, Seek Medical Attention)

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2-Allylcyclohexanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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